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Introduction

The Creyos cognitive assessment platform, formerly known as Cambridge Brain Sciences,
offers a suite of scientifically validated online tasks designed to measure core elements of
cognition.[1][2][3] Developed over 30 years of research, these assessments are utilized in
academic and commercial research settings to collect cognitive data at scale.[4] The platform
provides objective, quantifiable insights into short-term memory, reasoning, attention, and
verbal ability, making it a valuable tool for clinical trials, longitudinal studies, and various
research applications.[1][3] The tasks are derived from classic neuropsychological tests and
have been used in over 400 peer-reviewed studies.[4][5] This document provides detailed
application notes and protocols for the administration of the Creyos cognitive test battery for
research purposes.

Core Cognitive Domains and Associated Tasks

The Creyos battery is structured around four primary cognitive domains, each assessed by a
set of specific tasks.[4][6] The full battery of 12 tasks can be completed in approximately 35-45
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minutes.[4][6]

Cognitive Domain

Associated Creyos Tasks

Primary Cognitive
Functions Assessed

Short-Term Memory

Spatial Span, Token Search,
Paired Associates, Number
Ladder

Visuospatial working memory,
spatial short-term memory,

episodic memory.[4]

Odd One Out, Spatial

Deductive reasoning, planning,

Reasoning ] ] mental rotation, visuospatial
Planning, Rotations, Polygons )
processing.[4]
) Attention, response inhibition.
Concentration Feature Match, Double Trouble 4]
- Digit Span, Grammatical Verbal short-term memory,
Verbal Ability

Reasoning

verbal reasoning.[7]

Experimental Protocols
General Administration Protocol

The Creyos cognitive assessments are designed for flexible administration, either in a

clinical/laboratory setting or remotely.[1] No specialized hardware is required; the tasks can be

completed on laptops, desktops, or tablets with a modern web browser.[8]

Researcher's Protocol:

e Account Setup: Establish a researcher account on the Creyos platform.

o Study Creation: Create a new study within the platform, defining the participant cohorts and

the assessment battery to be used. Researchers can choose from pre-made condition-

focused protocols or create custom batteries by selecting specific tasks.[9][10]

» Participant Enrollment: Add participants to the study and assign the selected assessment

battery.

o Assessment Administration:
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o In-person: Provide the participant with a computer or tablet in a quiet, distraction-free
environment.[8] Launch the assessment from the Creyos portal.

o Remote: Send a secure link to the assessment to the participant via email.[8][10]

o Data Collection and Analysis: Cognitive performance data is automatically collected and
scored by the platform.[1] Researchers can access and download the raw data for offline
analysis.[5] The platform also allows for comparison of results against a large normative
database of over 85,000 participants.[4]

Participant Instructions:

Prior to beginning the assessment, participants should be advised to:

e Find a quiet and comfortable location where they can focus without distractions.[8]
» Ensure they have a stable internet connection.

» Read the on-screen instructions for each task carefully.[8]

o Complete the interactive tutorial for each task to ensure they understand the objective before
starting the scored assessment.[8] The tutorials can be repeated as needed.[8]

o Understand that the assessments are designed to be challenging, and it is normal to make
some mistakes.[8]

Specific Task Protocols

While the Creyos platform automates the administration of each task, the following provides an
overview of the methodology for key assessments.

1. Spatial Span (Short-Term Memory):
» Objective: To assess visuospatial working memory capacity.

o Methodology: The participant is shown a series of squares that light up in a sequence. They
must then click on the squares in the same order. The number of squares in the sequence
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increases with each correct response. The test is a web-based version of the classic Corsi
Block-Tapping Test.[5]

2. Odd One Out (Reasoning):
e Objective: To measure deductive reasoning.

o Methodology: The participant is presented with a set of nine patterns. They must identify the
single pattern that does not fit with the others based on a logical rule. This task is based on
problems from established intelligence tests like Raven's Progressive Matrices.[11]

3. Double Trouble (Concentration):
o Objective: To evaluate response inhibition and attention.

o Methodology: This task is a variant of the classic Stroop test.[5] The participant is shown a
word (e.g., "Red") printed in a specific color (e.g., blue ink). They must respond based on the
meaning of the word or the color of the ink, depending on the instructions, and inhibit the
conflicting information.

Data Presentation

Quantitative data from the Creyos platform is typically presented as standardized scores for
each cognitive task and domain. These scores are often normalized based on age and other
demographic factors from the extensive normative database.[12]
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Short- ]
. Reasoni Concent
o Assess Spatial Odd Double Term ]
Particip ng ration
ment Span One Out Trouble  Memory . .
ant ID . (Domain (Domain
Date (Score) (Score) (Score) (Domain
Score) Score)
Score)
2025-11-
PO01 15 105 112 98 108 110 99
2025-11-
P002 16 95 101 105 98 102 104
2025-11-
P0O03 17 110 99 92 105 98 94
Visualizations

Experimental Workflow for a Typical Research Study
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Caption: A typical experimental workflow for a research study using the Creyos platform.
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Caption: The core cognitive domains assessed by the Creyos cognitive test battery.
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e To cite this document: BenchChem. [Application Notes and Protocols for the Creyos
Cognitive Assessment Battery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#application-notes-and-protocols-for-
the-creyos-cognitive-assessment-battery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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